Cas no 114681-13-9 (L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5a)- (9CI))

L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5a)- (9CI) structure
114681-13-9 structure
Product Name:L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5a)- (9CI)
CAS No:114681-13-9
MF:C7H13NO3
MW:159.183022260666
CID:130417
PubChem ID:13891967
Update Time:2025-04-19

L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5a)- (9CI)
    • L-Proline, 3-hydroxy-5-methyl-, methyl ester, (2alpha,3beta,5alpha)- (9CI)
    • (2S,3S,5S)-Methyl 3-hydroxy-5-methylpyrrolidine-2-carboxylate
    • 114681-13-9
    • Inchi: 1S/C7H13NO3/c1-4-3-5(9)6(8-4)7(10)11-2/h4-6,8-9H,3H2,1-2H3/t4-,5-,6-/m0/s1
    • InChI Key: NDYLGOSCKAEYLM-ZLUOBGJFSA-N
    • SMILES: O[C@@H]1[C@@H](C(=O)OC)N[C@@H](C)C1

Computed Properties

  • Exact Mass: 159.08959
  • Monoisotopic Mass: 159.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.56
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